Cas no 1803987-37-2 (3-(Aminomethyl)-2,5-dibromo-6-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-2,5-dibromo-6-(trifluoromethoxy)pyridine
• CAS No: 1803987-37-2
• MF: C₇H₅Br₂F₃N₂O
• MW: 349.93061041832
• CID: 4931207
• Update Time: 2025-05-20

3-(Aminomethyl)-2,5-dibromo-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2,5-dibromo-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5Br2F3N2O/c8-4-1-3(2-13)5(9)14-6(4)15-7(10,11)12/h1H,2,13H2
• InChI Key： VONFHZFQJBMAQZ-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(=C1)CN)Br)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 2.9
• Topological Polar Surface Area: 48.1

Additional information on 3-(Aminomethyl)-2,5-dibromo-6-(trifluoromethoxy)pyridine

Introduction to 3-(Aminomethyl)-2,5-dibromo-6-(trifluoromethoxy)pyridine (CAS No. 1803987-37-2)

3-(Aminomethyl)-2,5-dibromo-6-(trifluoromethoxy)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1803987-37-2, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including its bromo and trifluoromethoxy substituents, as well as the presence of an aminomethyl group, make it a versatile intermediate for synthesizing various pharmacologically relevant derivatives.

The aminomethyl side chain provides a reactive site for further functionalization, enabling the construction of complex molecular architectures. This property is particularly valuable in medicinal chemistry, where such intermediates are often used to explore new drug candidates targeting specific biological pathways. The bromo and trifluoromethoxy groups introduce both electronic and steric effects, which can modulate the reactivity and binding affinity of the resulting compounds. These substituents are frequently employed in medicinal chemistry to optimize drug-like properties such as solubility, metabolic stability, and selectivity.

In recent years, there has been growing interest in the development of novel pyridine-based scaffolds for therapeutic applications. Pyridines are integral components of many approved drugs due to their ability to interact with biological targets such as enzymes and receptors. The compound 3-(Aminomethyl)-2,5-dibromo-6-(trifluoromethoxy)pyridine represents a promising starting point for designing new molecules with enhanced efficacy and reduced toxicity. Its unique structural motifs have been explored in various research endeavors aimed at addressing unmet medical needs.

One of the most compelling aspects of this compound is its potential utility in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in diseases such as cancer. By modifying the structure of 3-(Aminomethyl)-2,5-dibromo-6-(trifluoromethoxy)pyridine, researchers can generate novel inhibitors that selectively target specific kinases. For instance, the presence of the trifluoromethoxy group can enhance binding affinity by introducing favorable interactions with the enzyme's active site. Additionally, the aminomethyl group can be used to link other pharmacophores or to introduce additional functional moieties that improve pharmacokinetic properties.

Another area where this compound has shown promise is in the development of antiviral agents. The bromo substituents can be exploited in cross-coupling reactions to introduce diverse structural elements, while the aminomethyl group allows for further derivatization into peptidomimetics or other bioactive molecules. Recent studies have demonstrated that pyridine-based compounds can exhibit potent antiviral activity by interfering with viral replication or by modulating host immune responses. The structural features of 3-(Aminomethyl)-2,5-dibromo-6-(trifluoromethoxy)pyridine make it an attractive candidate for further exploration in this context.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic versatility. Key steps typically include bromination and trifluoromethylation reactions, followed by nucleophilic substitution to introduce the aminomethyl group. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions can be employed to achieve high yields and purity. These synthetic strategies not only facilitate access to this intermediate but also provide insights into more complex molecular architectures.

From a computational chemistry perspective, the electronic properties of 3-(Aminomethyl)-2,5-dibromo-6-(trifluoromethoxy)pyridine have been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These calculations help elucidate how different substituents influence molecular reactivity and binding interactions. For example, the presence of electron-withdrawing groups like bromo and trifluoromethoxy can modulate frontier molecular orbital (FMO) energies, thereby affecting reaction rates and binding affinities. Such insights are crucial for rational drug design and for optimizing synthetic routes.

The pharmaceutical industry has also shown interest in this compound due to its potential as a building block for next-generation therapeutics. By leveraging its unique structural features, researchers can develop molecules with improved pharmacological profiles compared to existing drugs. For instance, derivatives of 3-(Aminomethyl)-2,5-dibromo-6-(trifluoromethoxy)pyridine have been investigated for their ability to modulate central nervous system (CNS) receptors or as precursors to small-molecule immunotherapeutics. The ability to fine-tune molecular properties through structural modifications makes this compound a valuable asset in drug discovery pipelines.

In conclusion,3-(Aminomethyl)-2,5-dibromo-6-(trifluoromethoxy)pyridine (CAS No. 1803987-37-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural composition enables diverse applications in drug development, particularly in designing kinase inhibitors and antiviral agents. The ongoing exploration of its synthetic pathways and computational properties underscores its importance as a key intermediate in medicinal chemistry. As research continues to uncover new therapeutic targets and challenges, compounds like this will remain instrumental in advancing our understanding of disease mechanisms and developing effective treatments.